Cas no 1207035-75-3 (2-(2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)-N-2-(pyridin-4-yl)ethylacetamide)

• Product Name: 2-(2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)-N-2-(pyridin-4-yl)ethylacetamide
• CAS No: 1207035-75-3
• MF: C₁₇H₁₆N₄O₃
• MW: 324.333943367004
• CID: 6065841
• PubChem ID: 45505396
• Update Time: 2025-05-25

2-(2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)-N-2-(pyridin-4-yl)ethylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)-N-2-(pyridin-4-yl)ethylacetamide
• 2-(2,4-dioxo-1H-quinazolin-3-yl)-N-(2-pyridin-4-ylethyl)acetamide
• 1207035-75-3
• F5860-3853
• VU0526404-1
• AKOS024525578
• 2-(2,4-dioxo-1,2-dihydroquinazolin-3(4H)-yl)-N-(2-(pyridin-4-yl)ethyl)acetamide

• Inchi： 1S/C17H16N4O3/c22-15(19-10-7-12-5-8-18-9-6-12)11-21-16(23)13-3-1-2-4-14(13)20-17(21)24/h1-6,8-9H,7,10-11H2,(H,19,22)(H,20,24)
• InChI Key： JAMMWYDQJAABNR-UHFFFAOYSA-N
• SMILES： C(NCCC1C=CN=CC=1)(=O)CN1C(=O)C2=C(NC1=O)C=CC=C2

Computed Properties

• Exact Mass: 324.12224039g/mol
• Monoisotopic Mass: 324.12224039g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 490
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 91.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 2-(2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)-N-2-(pyridin-4-yl)ethylacetamide

Comprehensive Overview of 2-(2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)-N-2-(pyridin-4-yl)ethylacetamide (CAS No. 1207035-75-3)

The compound 2-(2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)-N-2-(pyridin-4-yl)ethylacetamide (CAS No. 1207035-75-3) is a quinazoline derivative with significant potential in pharmaceutical and biochemical research. Its unique structure, combining a tetrahydroquinazolinone core with a pyridinylethylacetamide side chain, makes it a subject of interest for drug discovery and therapeutic applications. Researchers are increasingly focusing on this compound due to its potential role in modulating enzyme activity and receptor interactions.

In recent years, the demand for heterocyclic compounds like 2-(2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)-N-2-(pyridin-4-yl)ethylacetamide has surged, driven by advancements in medicinal chemistry and targeted drug design. This compound is often discussed in the context of kinase inhibitors and signal transduction pathways, which are hot topics in oncology and inflammation research. Its CAS No. 1207035-75-3 is frequently searched in academic databases, reflecting its relevance in cutting-edge studies.

The quinazolinone scaffold is known for its versatility in drug development, and the addition of a pyridinylethyl moiety enhances its binding affinity to biological targets. This dual functionality positions 2-(2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)-N-2-(pyridin-4-yl)ethylacetamide as a promising candidate for structure-activity relationship (SAR) studies. Researchers are particularly interested in its potential applications for neurodegenerative diseases and metabolic disorders, aligning with current trends in precision medicine.

From a synthetic perspective, the compound's CAS No. 1207035-75-3 is associated with scalable and reproducible synthesis methods, making it accessible for industrial and academic labs. Its molecular weight and solubility profile are also critical factors for formulation scientists, who seek to optimize its bioavailability. The growing interest in small-molecule therapeutics further underscores the importance of this compound in modern pharmacology.

In summary, 2-(2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)-N-2-(pyridin-4-yl)ethylacetamide (CAS No. 1207035-75-3) represents a compelling area of research, bridging gaps between chemical synthesis and biological efficacy. Its multifaceted applications and alignment with contemporary scientific inquiries ensure its continued relevance in the evolving landscape of drug development.